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Heptabromobiphenyl

Cat. No.: B043303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3,3',4,4',5,5'-
Heptabromobiphenyl, a specific congener of the polybrominated biphenyl (PBB) class of

compounds. PBBs are synthetic organic compounds that were historically used as flame

retardants in various consumer and industrial products.[1] Due to their environmental

persistence and toxicological concerns, their use has been largely restricted.[1] This document

consolidates key information regarding the chemical and physical properties, toxicological data,

and analytical methodologies for 2,3,3',4,4',5,5'-Heptabromobiphenyl, also known as PBB-

189.

Chemical Identification and Properties
2,3,3',4,4',5,5'-Heptabromobiphenyl is a member of the polybrominated biphenyl family,

which comprises 209 different congeners based on the number and position of bromine atoms

on the biphenyl structure.[1]

Table 1: Chemical Identification and Physical Properties
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Property Value Reference

Chemical Name
2,3,3',4,4',5,5'-

Heptabromobiphenyl
[1]

Synonyms

PBB-189, 1,2,3,4-tetrabromo-

5-(3,4,5-

tribromophenyl)benzene

[1][2]

CAS Number 88700-06-5 [1][3][4]

Molecular Formula C₁₂H₃Br₇ [1][2][5]

Molecular Weight 706.48 g/mol [2][5]

Appearance White Solid [5]

Purity >99.6% [5]

Storage Room Temperature [5]

Toxicological Profile
The toxicity of PBBs varies depending on the specific congener.[1] While extensive data exists

for commercial PBB mixtures like FireMaster®, information specific to individual congeners

such as 2,3,3',4,4',5,5'-Heptabromobiphenyl is more limited. However, general toxicological

characteristics of PBBs can be inferred.

Exposure to PBBs has been associated with a range of adverse health effects, including weight

loss, skin disorders, and impacts on the nervous and immune systems, as well as the liver,

kidneys, and thyroid gland.[1] The primary routes of exposure are oral, inhalation, and dermal.

[1]

Table 2: Summary of PBB Toxicological Data
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Endpoint Observation Reference

General Toxicity

"Wasting syndrome" at lethal

doses, characterized by

significant body weight loss.

[6]

Hepatotoxicity

Liver enlargement, swelling

and vacuolation of

hepatocytes, proliferation of

the smooth endoplasmic

reticulum.

[6]

Immunotoxicity
Atrophy of the thymus in

various animal models.
[6]

Carcinogenicity (PBB mixtures)

Classified as Group 2A

(probably carcinogenic to

humans) by IARC. Liver

tumors observed in rodents.

[7][8]

Human Health Effects

Nausea, abdominal pain, loss

of appetite, joint pain, fatigue,

and weakness.

[1]

Mechanism of Action
The toxic effects of many halogenated aromatic hydrocarbons, including some PBB congeners,

are mediated through the aryl hydrocarbon receptor (AhR). Planar PBBs are more likely to

exhibit dioxin-like toxicity via AhR activation.[8] The specific interaction of 2,3,3',4,4',5,5'-
Heptabromobiphenyl with this and other cellular signaling pathways requires further

investigation.

Experimental Protocols
Detailed experimental protocols for the analysis of PBBs are crucial for accurate quantification

and toxicological assessment. Below are generalized methodologies commonly employed.

Sample Preparation and Extraction
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A common procedure for extracting PBBs from environmental or biological matrices involves

solid-phase extraction (SPE).

Workflow for PBB Extraction from Water Samples:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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